N,N-Bis(3-sulfobenzyl)aniline

• CAS No.: 98786-62-0
• Molecular Formula: C20H19NO6S2
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 3-[[N-[(3-sulfophenyl)methyl]anilino]methyl]benzenesulfonic acid
• InChI: InChI=1S/C20H19NO6S2/c22-28(23,24)19-10-4-6-16(12-19)14-21(18-8-2-1-3-9-18)15-17-7-5-11-20(13-17)29(25,26)27/h1-13H,14-15H2,(H,22,23,24)(H,25,26,27)
• InChI Key: JSGRUNCTYDDMNX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N(CC2=CC(=CC=C2)S(=O)(=O)O)CC3=CC(=CC=C3)S(=O)(=O)O

Description

N,N-Bis(3-sulfobenzyl)aniline is a useful research compound. Its molecular formula is C20H19NO6S2 and its molecular weight is 433.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

With stirring, 150.0 g of N,N-dibenzylaniline was added slowly over approximately two hours to 425.0 g of 100 percent sulfuric acid while maintaining a temperature in the range of 25° to 30° C. The resulting solution was set aside at ambient temperature for approximately fourteen hours. Then, 165 g of 65 percent oleum was added to the solution with stirring while maintaining a temperature in the range of 25° to 30° C. using an ice water bath. The resulting solution was stirred approximately 19 hours at ambient temperature and then was poured slowly onto ice with stirring. Sufficient sodium carbonate was added gradually to the drowned mixture to adjust the pH to approximately 7.0 and thus obtaining a solution of N,N-bis(3-sulfobenzyl)aniline.